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Compound of Interest

Compound Name: Bromocresol Purple

Cat. No.: B057273 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bromocresol purple (BCP), with the chemical name 5′,5″-dibromo-o-cresolsulfophthalein, is a

triphenylmethane dye that serves as a pH indicator.[1][2] It is particularly useful for determining

the pH of environmental water samples within a near-neutral range.[3] Its distinct color change

from yellow in acidic conditions to purple in alkaline conditions provides a clear visual endpoint.

[4] This document provides detailed application notes and protocols for the use of

bromocresol purple in the colorimetric and spectrophotometric determination of pH in

environmental water samples.

Chemical Properties and Mechanism of Action
Bromocresol purple is a weak acid with a pKa value of 6.3.[1] The molecule exists in two

different structural forms depending on the pH of the solution, which results in the observed

color change. In acidic solutions (pH < 5.2), it exists predominantly in its protonated, sultone

form, which is yellow. As the pH increases (pH > 6.8), it deprotonates to form a quinoidal

structure, which is purple.

Key Properties of Bromocresol Purple:
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Property Value Reference

Chemical Formula C21H16Br2O5S

Molecular Weight 540.22 g/mol

pKa 6.3

pH Range 5.2 - 6.8

Color in Acidic Solution (pH <

5.2)
Yellow

Color in Basic Solution (pH >

6.8)
Purple

Wavelength of Max.

Absorbance (Acidic)
432 nm

Wavelength of Max.

Absorbance (Basic)
589 nm

Applications in Environmental Water Testing
Bromocresol purple is a valuable tool for assessing the pH of various freshwater sources,

including rivers, lakes, and groundwater. Its pH transition range makes it particularly suitable for

monitoring water bodies that are susceptible to acidification from sources like acid rain. The

use of spectrophotometric methods with bromocresol purple allows for highly precise and

accurate pH measurements.

Experimental Protocols
Preparation of Bromocresol Purple Indicator Solution
(0.04% w/v)
There are several methods for preparing a 0.04% bromocresol purple indicator solution.

Below are three common protocols.

Protocol 1: Aqueous Solution
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This is the simplest method for preparing a general-purpose indicator solution.

Materials:

Bromocresol purple powder: 0.04 g

Deionized water: 100 mL

Procedure:

Weigh out 0.04 g of bromocresol purple powder.

Dissolve the powder in 50 mL of deionized water. Gentle warming may be required to fully

dissolve the powder.

Once dissolved, dilute the solution to a final volume of 100 mL with deionized water.

Store the solution in a well-sealed bottle, away from direct sunlight.

Protocol 2: Ethanolic Solution with NaOH

This method is often used to ensure complete dissolution of the indicator.

Materials:

Bromocresol purple powder: 40 mg (0.04 g)

95% Ethanol: 10.00 mL

0.05N Sodium Hydroxide (NaOH) solution: 1.48 mL

Distilled or deionized water

100 mL volumetric flask

Procedure:

Accurately weigh 40 mg of bromocresol purple.
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In a 100.00 mL volumetric flask, combine the bromocresol purple with 1.48 mL of 0.05N

NaOH solution and 10.00 mL of 95% ethanol.

Gently warm the mixture to facilitate dissolution.

Once the solid is completely dissolved, allow the solution to cool to room temperature.

Dilute to the 100.00 mL mark with distilled water.

Protocol 3: For Spectrophotometric Analysis

This protocol is adapted for preparing a stock solution for more precise spectrophotometric pH

measurements.

Materials:

Bromocresol purple powder: 0.1 g

0.02 M Sodium Hydroxide (NaOH) solution: 20 mL

Deionized water

100 mL volumetric flask

Procedure:

Weigh 0.1 g of bromocresol purple.

Dissolve it in 20 mL of 0.02 M NaOH solution in a 100 mL volumetric flask.

Once dissolved, dilute to the 100 mL mark with deionized water. This creates a 0.1% stock

solution that can be further diluted for specific applications.

Visual Colorimetric pH Determination
This method provides a rapid, semi-quantitative estimation of pH.

Materials:
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Water sample

0.04% Bromocresol purple indicator solution

Test tubes or a clear container

pH color chart for bromocresol purple

Procedure:

Take a known volume of the water sample (e.g., 10 mL) and place it in a clean test tube.

Add a few drops of the 0.04% bromocresol purple indicator solution and mix gently.

Observe the color of the solution.

Compare the color to a standard pH color chart for bromocresol purple to estimate the

pH.

Yellow: pH is likely below 5.2.

Greenish/Intermediate: pH is within the transition range of 5.2 to 6.8.

Purple: pH is likely above 6.8.

Spectrophotometric pH Determination
This method offers high precision and is suitable for research applications.

Materials:

Water sample

Prepared bromocresol purple indicator solution

Spectrophotometer

Cuvettes
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pH meter for calibration (optional but recommended)

Buffer solutions of known pH

Procedure:

Set the spectrophotometer to measure absorbance at two wavelengths: 432 nm (λ1, for

the acidic form) and 589 nm (λ2, for the basic form).

Add a precise amount of the bromocresol purple indicator solution to a known volume of

the water sample. The final concentration of the indicator should be low enough to ensure

a linear relationship between absorbance and concentration.

Use the water sample without the indicator as a blank to zero the spectrophotometer at

both wavelengths.

Measure the absorbance of the sample with the indicator at 432 nm (A432) and 589 nm

(A589).

Calculate the ratio (R) of the absorbances: R = A589 / A432.

The pH of the sample can then be calculated using the following equation: pH = pKI +

log((R - e1) / (e2 - R*e3)) Where:

pKI is the negative logarithm of the indicator's dissociation constant at a given

temperature and ionic strength.

e1, e2, and e3 are molar absorptivity ratios specific to bromocresol purple.

Spectrophotometric Parameters for Bromocresol Purple in Freshwater:
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Parameter Value Reference

λ1 (Acidic form) 432 nm

λ2 (Basic form) 589 nm

pKI° (at 298.15 K) ~6.47

e1 0.00387

e2 2.858

e3 0.0181

Diagrams

Acidic (pH < 5.2)
Basic (pH > 6.8)

H-Indicator (Sultone)
Yellow Indicator- (Quinoidal)

Purple
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+ H+

Click to download full resolution via product page

Caption: Chemical equilibrium of Bromocresol Purple.
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Caption: Workflow for pH determination using Bromocresol Purple.

Safety and Handling
Bromocresol purple is generally considered to have low toxicity, but appropriate laboratory

safety precautions should always be followed.

Wear personal protective equipment (PPE), including safety glasses and gloves, when

handling the powder and solutions.

Avoid inhalation of the powder.
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In case of skin or eye contact, rinse thoroughly with water.

Store the indicator solution in a cool, dark place to prevent degradation.

Conclusion
Bromocresol purple is a reliable and effective pH indicator for environmental water testing,

particularly within the pH range of 5.2 to 6.8. Both simple colorimetric and more advanced

spectrophotometric methods can be employed to obtain semi-quantitative and highly accurate

pH measurements, respectively. The protocols and data presented in these application notes

provide a comprehensive guide for researchers and scientists in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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